Cas no 443909-46-4 (2-3-(4-bromophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol)

• Product Name: 2-3-(4-bromophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol
• CAS No: 443909-46-4
• MF: C₂₀H₁₅BrN₂O₃
• MW: 411.248704195023
• CID: 6571825
• Update Time: 2025-10-11

2-3-(4-bromophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-bromophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol
• [3-(4-bromophenyl)-5-(2-hydroxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl](furan-2-yl)methanone
• Methanone, [3-(4-bromophenyl)-4,5-dihydro-5-(2-hydroxyphenyl)-1H-pyrazol-1-yl]-2-furanyl-

• Inchi： 1S/C20H15BrN2O3/c21-14-9-7-13(8-10-14)16-12-17(15-4-1-2-5-18(15)24)23(22-16)20(25)19-6-3-11-26-19/h1-11,17,24H,12H2
• InChI Key： XKJPDTRBRSOALK-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC=CC=C2O)CC(C2=CC=C(Br)C=C2)=N1)(C1=CC=CO1)=O

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 499.6±55.0 °C(Predicted)
• pka: 9.79±0.35(Predicted)

Additional information on 2-3-(4-bromophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol

2-3-(4-bromophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol: A Comprehensive Overview

Introduction

The compound 2-3-(4-bromophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol (CAS No. 443909-46-4) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a bromophenyl moiety, a furan ring, and a pyrazole core. These structural features make it a promising candidate for various applications, particularly in drug discovery and materials science.

Structural Analysis

The molecular structure of 2-3-(4-bromophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol is composed of three primary components: the bromophenyl group, the furan ring, and the pyrazole ring. The bromophenyl group contributes to the compound's aromatic stability and potential for electronic interactions. The furan ring introduces additional conjugation and flexibility to the molecule, enhancing its ability to participate in various chemical reactions. The pyrazole ring serves as a central scaffold, providing a platform for further functionalization and interaction with other molecules.

Synthesis and Characterization

The synthesis of this compound involves a series of intricate organic reactions, including coupling reactions, cyclizations, and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the molecular structure and purity of this compound.

Applications in Drug Discovery

One of the most promising applications of 2-3-(4-bromophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol lies in its potential as a lead compound in drug discovery. The presence of multiple functional groups allows for diverse interactions with biological targets, making it a valuable tool in exploring new therapeutic avenues. Recent studies have highlighted its potential as an inhibitor of certain enzyme pathways involved in neurodegenerative diseases such as Alzheimer's disease.

Advances in Research

Recent research has focused on understanding the pharmacokinetic properties of this compound, including its bioavailability, metabolism, and excretion. Preclinical studies have demonstrated that it exhibits favorable pharmacokinetic profiles, making it a strong candidate for further development. Additionally, its ability to penetrate cellular membranes suggests potential utility in targeting intracellular pathogens.

Conclusion

In summary, 2-3-(4-bromophenyl)-1-(furan-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol (CAS No. 443909-46-4) is a multifaceted organic compound with significant potential in various scientific domains. Its unique structure and versatile functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both chemical science and therapeutic innovation.